![molecular formula C15H17N3O3S B2665008 N-(2-methoxyethyl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide CAS No. 528844-55-5](/img/structure/B2665008.png)
N-(2-methoxyethyl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyethyl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide, also known as MPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In
Scientific Research Applications
Pharmacokinetics and Disposition
The study by Jennifer Q. Dong et al. (2016) on the pharmacokinetics and disposition of PF-06282999, a thiouracil derivative and an irreversible inactivator of the myeloperoxidase enzyme, provides insights into its physicochemical properties favoring elimination via nonmetabolic routes. This research is crucial for understanding the drug's behavior in biological systems and its potential treatment applications for cardiovascular diseases without focusing on dosage or side effects (Dong et al., 2016).
Antimicrobial Activity
The synthesis and antimicrobial activity of novel thienopyrimidine linked rhodanine derivatives were explored by Nagaraju Kerru et al. (2019). Their work presents the preparation of new series of derivatives demonstrating significant antibacterial potency against E. coli, B. subtilis, B. cereus, and K. pneumonia, showcasing the potential of these compounds in addressing bacterial infections (Kerru et al., 2019).
Anticancer and Antiviral Activities
The creation of 2-pyrazoline-substituted 4-thiazolidinones and their anticancer and antiviral activities were investigated, highlighting the selective inhibition of leukemia cell lines and high activity against Tacaribe TRVL 11 573 virus strain. This study provides a basis for the development of new therapeutic agents in cancer and viral infections treatment research (Havrylyuk et al., 2013).
Properties
IUPAC Name |
N-(2-methoxyethyl)-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-21-8-7-16-14(20)10-22-15-17-12(9-13(19)18-15)11-5-3-2-4-6-11/h2-6,9H,7-8,10H2,1H3,(H,16,20)(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRMYFAWUNKYSSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CSC1=NC(=CC(=O)N1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.